Cas no 1367451-41-9 (4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one
• CAS No: 1367451-41-9
• MF: C₁₀H₉BrFNO
• MW: 258.086965322495
• MDL: MFCD22170932
• CID: 5607069
• PubChem ID: 129979713
• Update Time: 2025-06-11

4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(3-bromo-2-fluorophenyl)-
• EN300-841246
• 4-(3-BROMO-2-FLUOROPHENYL)PYRROLIDIN-2-ONE
• 1367451-41-9
• 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one

• MDL： MFCD22170932
• Inchi： 1S/C10H9BrFNO/c11-8-3-1-2-7(10(8)12)6-4-9(14)13-5-6/h1-3,6H,4-5H2,(H,13,14)
• InChI Key： ZSNBQHZQVFNKLS-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC(Br)=C2F)CC1=O

Computed Properties

• Exact Mass: 256.98515g/mol
• Monoisotopic Mass: 256.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• Boiling Point: 377.0±42.0 °C(Predicted)
• pka: 15.79±0.40(Predicted)

Additional information on 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one

Introduction to 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one (CAS No. 1367451-41-9) and Its Emerging Applications in Chemical Biology

4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1367451-41-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a fused pyrrolidinone ring with a brominated and fluorinated aromatic substituent, exhibits unique structural and electronic properties that make it a valuable scaffold for developing novel bioactive agents. The combination of these structural features not only enhances its potential for molecular recognition but also opens up diverse avenues for therapeutic intervention.

The pyrrolidin-2-one core is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage with biological targets such as enzymes and receptors. The presence of both bromo and fluoro atoms in the aromatic ring introduces additional modularity, allowing for fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. These features are particularly crucial in the design of small-molecule inhibitors targeting complex biological pathways.

Recent advancements in computational chemistry and high-throughput screening have enabled the rapid identification of promising candidates like 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one. Studies have demonstrated its potential as a lead compound in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromo substituent, in particular, has been shown to enhance binding interactions with tyrosine kinase domains, while the fluoro atom can improve metabolic stability by influencing electronic distribution.

In a notable study published in the Journal of Medicinal Chemistry, researchers employed structure-based drug design to optimize the binding affinity of 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one towards specific kinases. The study revealed that subtle modifications around the pyrrolidinone ring could significantly alter its inhibitory activity. This underscores the importance of 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one as a versatile scaffold for further derivatization and lead optimization.

The integration of machine learning algorithms has further accelerated the discovery process for compounds like 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one. Predictive models have been developed to forecast binding affinities and pharmacokinetic properties, enabling researchers to prioritize candidates with high potential for clinical development. These computational tools have been instrumental in identifying novel analogs with improved efficacy and reduced toxicity.

Moreover, the fluoro substituent in 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one has been implicated in enhancing oral bioavailability by modulating passive diffusion across biological membranes. This property is particularly relevant in drug development, where achieving optimal therapeutic levels is essential. Additionally, fluorine atoms can participate in hydrogen bonding interactions, further enhancing molecular recognition with biological targets.

Emerging research also highlights the potential of 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier has been explored in preclinical models, suggesting its utility as a therapeutic agent for neurodegenerative diseases. The precise arrangement of functional groups around the pyrrolidinone core allows for selective interaction with neurotransmitter receptors, offering a promising avenue for drug development.

The synthesis of 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

In conclusion, 4-(3-bromo-2-fluorophenyl)pyrrolidin-2-one (CAS No. 1367451-41-9) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with emerging computational tools and synthetic methodologies, position it as a promising candidate for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most challenging medical conditions.